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Cat. No.: B108579 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dehydrovomifoliol is a naturally occurring apocarotenoid, a class of organic compounds

derived from the degradation of carotenoids. It is found in various plants and has garnered

interest in the scientific community for its potential biological activities. Notably,

dehydrovomifoliol has been identified as a dual inhibitor of AKT and mTOR, key components of

the PI3K/AKT/mTOR signaling pathway, which is crucial in cell growth, proliferation, and

survival.[1] This technical guide provides an in-depth overview of the physical properties and

solubility of dehydrovomifoliol, essential data for its application in research and drug

development.

Physical Properties
Dehydrovomifoliol is typically described as an oily substance or a yellowish to colorless

crystalline solid.[2] Its key physical and chemical properties are summarized in the table below.

It is important to note that while some experimental data is available, certain properties like the

boiling point are predicted values based on computational models.
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Property Value Source(s)

Molecular Formula C₁₃H₁₈O₃ [3][4]

Molar Mass 222.28 g/mol [3][4]

Appearance
Oily or yellowish to colorless

crystalline solid
[2]

Melting Point 108-112 °C [2]

Boiling Point (Predicted) 367.4 ± 42.0 °C [2]

Density (Predicted) 1.125 ± 0.06 g/cm³ [2]

pKa (Predicted) 12.20 ± 0.60 [2]

Solubility Profile
The solubility of a compound is a critical parameter for its formulation and delivery in biological

systems. Dehydrovomifoliol exhibits limited solubility in aqueous solutions but is soluble in

several common organic solvents. A summary of its solubility is presented below.

Solvent Solubility Source(s)

Water
Practically insoluble

(Predicted: 0.55 g/L)
[5][6][7]

Chloroform Soluble [8]

Dichloromethane Soluble [8]

Ethyl Acetate Soluble [8]

Dimethyl Sulfoxide (DMSO) Soluble [8]

Acetone Soluble [8]

Experimental Protocols
Determination of Melting Point (Capillary Method)
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The melting point of dehydrovomifoliol can be determined using the capillary method, a

standard technique for crystalline solids.[2][9][10][11][12]

Materials:

Dehydrovomifoliol (crystalline solid)

Capillary tubes (sealed at one end)

Melting point apparatus

Mortar and pestle (if necessary)

Procedure:

Sample Preparation: A small amount of crystalline dehydrovomifoliol is finely ground using a

mortar and pestle to ensure a uniform particle size.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end.

The packed sample height should be approximately 2-3 mm.[10]

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus.

Heating: The sample is heated at a steady and slow rate, typically 1-2°C per minute,

especially when approaching the expected melting point.[10]

Observation: The sample is observed through the magnifying lens of the apparatus. The

temperature at which the first drop of liquid appears is recorded as the onset of melting. The

temperature at which the entire solid has transformed into a clear liquid is recorded as the

completion of melting. The melting point is reported as a range between these two

temperatures.
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Workflow for Melting Point Determination.

Determination of Solubility
A standard qualitative and semi-quantitative method to determine the solubility of

dehydrovomifoliol in various solvents is described below.[13][14][15][16][17][18][19]

Materials:

Dehydrovomifoliol

A range of solvents (e.g., water, ethanol, methanol, DMSO, chloroform, acetone)

Small test tubes or vials

Vortex mixer

Analytical balance

Procedure:

Preparation of Solvent: A fixed volume of the desired solvent (e.g., 1 mL) is added to a series

of clean, dry test tubes.

Addition of Solute: A pre-weighed small amount of dehydrovomifoliol (e.g., 1 mg) is added to

each test tube.

Mixing: The tubes are sealed and vigorously agitated using a vortex mixer for a set period

(e.g., 1-2 minutes) to facilitate dissolution.
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Observation: The mixture is allowed to stand, and a visual inspection is performed to see if

the solid has completely dissolved.

Incremental Addition: If the solid dissolves completely, further increments of

dehydrovomifoliol are added and the process is repeated until saturation is reached (i.e.,

solid material remains undissolved).

Quantification: The total mass of dehydrovomifoliol dissolved in the known volume of solvent

is used to express the solubility, typically in mg/mL or g/L. For qualitative assessment, the

compound is simply classified as soluble, partially soluble, or insoluble.

Setup

Process

Decision

Outcome

Add Known Volume
of Solvent

Add Weighed Amount
of Dehydrovomifoliol

Vortex Vigorously Observe for
Dissolution

Completely
Dissolved?

Saturated Solution
(Record Solubility)

No

Add More Solute
Yes

Click to download full resolution via product page

Workflow for Solubility Determination.

Mechanism of Action: Inhibition of the
PI3K/AKT/mTOR Signaling Pathway
Dehydrovomifoliol has been identified as an inhibitor of the PI3K/AKT/mTOR signaling

pathway.[1][20][21] This pathway is a critical regulator of cell metabolism, growth, proliferation,

and survival. Its dysregulation is frequently implicated in various diseases, including cancer.
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Dehydrovomifoliol exerts its effect by dually inhibiting AKT and mTOR, two key kinases in this

cascade. The simplified signaling pathway and the points of inhibition by dehydrovomifoliol are

illustrated below.
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Inhibition of the PI3K/AKT/mTOR Pathway by Dehydrovomifoliol.
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Conclusion
This technical guide provides a comprehensive summary of the known physical properties and

solubility of dehydrovomifoliol, along with standardized protocols for their experimental

determination. The information presented herein is intended to serve as a valuable resource for

researchers, scientists, and drug development professionals working with this promising natural

compound. A clear understanding of these fundamental characteristics is paramount for the

design of future studies and the potential development of dehydrovomifoliol-based

therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. westlab.com [westlab.com]

3. Dehydrovomifoliol | C13H18O3 | CID 688492 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. (6R)-dehydrovomifoliol | C13H18O3 | CID 688494 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Showing Compound (+)-Dehydrovomifoliol (FDB006379) - FooDB [foodb.ca]

6. Human Metabolome Database: Showing metabocard for Dehydrovomifoliol
(HMDB0036819) [hmdb.ca]

7. Showing Compound Dehydrovomifoliol (FDB015767) - FooDB [foodb.ca]

8. Dehydrovomifoliol | CAS:39763-33-2 | Manufacturer ChemFaces [chemfaces.com]

9. chem.ucalgary.ca [chem.ucalgary.ca]

10. jk-sci.com [jk-sci.com]

11. jan.ucc.nau.edu [jan.ucc.nau.edu]

12. chem.libretexts.org [chem.libretexts.org]

13. researchgate.net [researchgate.net]

14. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b108579?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/dehydrovomifoliol.html
https://www.westlab.com/blog/measuring-melting-point
https://pubchem.ncbi.nlm.nih.gov/compound/Dehydrovomifoliol
https://pubchem.ncbi.nlm.nih.gov/compound/6R_-dehydrovomifoliol
https://foodb.ca/compounds/FDB006379
https://hmdb.ca/metabolites/HMDB0036819
https://hmdb.ca/metabolites/HMDB0036819
https://foodb.ca/compounds/FDB015767
https://www.chemfaces.com/natural/Dehydrovomifoliol-CFN89279.html
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.jk-sci.com/blogs/resource-center/method-for-determining-capillary-melting-point
https://jan.ucc.nau.edu/~jkn/235Manual
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://www.researchgate.net/post/How_to_determine_the_solubility_of_a_substance_in_an_organic_solvent
https://uomustansiriyah.edu.iq/media/lectures/3/3_2024_09_24!10_07_56_PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


15. saltise.ca [saltise.ca]

16. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]

17. researchgate.net [researchgate.net]

18. Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-
Based Formulations - PMC [pmc.ncbi.nlm.nih.gov]

19. chem.libretexts.org [chem.libretexts.org]

20. researchgate.net [researchgate.net]

21. Dehydrovomifoliol Alleviates Nonalcoholic Fatty Liver Disease via the E2F1/AKT/mTOR
Axis: Pharmacophore Modeling and Molecular Docking Study - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Dehydrovomifoliol: A Technical Guide to its Physical
Properties and Solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108579#physical-properties-and-solubility-of-
dehydrovomifoliol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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